Cas no 750649-07-1 (Daphnilongeranin C)

• Product Name: Daphnilongeranin C
• CAS No: 750649-07-1
• MF: C₂₂H₂₉NO₃
• MW: 355.470566511154
• CID: 837626
• PubChem ID: 72986107
• Update Time: 2025-04-19

Daphnilongeranin C Chemical and Physical Properties

Names and Identifiers

• Daphnilongeranin C
• (1R,2S,3R,5R,6S,10S,16R,17R)-2,6-Dimethyl-20-oxo-8-azahexacyclo[11.5.1.1^1,5.0^2,10.0^3,8.0^16,19]icos-13(19)-ene-17-carboxylic acid
• De-N-oxide-calyciphylline A
• [ "De-N-oxide-calyciphylline A" ]
• FS-9011
• InChI=1/C22H29NO3/c1-11-9-23-10-13-5-3-12-4-6-14-16(20(25)26)8-22(18(12)14)19(24)15(11)7-17(23)21(13,22)2/h11,13-17H,3-10H2,1-2H3,(H,25,26)/t11?,13?,14-,15?,16?,17-,21-,22+/m1/s
• AKOS032961626
• Daphnilongeranine C; De-N-oxide-calyciphylline A
• 750649-07-1
• daphnilongeranins C
• (1r,2s,3r,5r,6s,10s,16r,17r)-2,6-dimethyl-20-oxo-8-azahexacyclo[11.5.1.11,5.02,10.03,8.016,19]icos-13(19)-ene-17-carboxylic Acid
• (-)-Daphnilongeranin C

• Inchi： 1S/C22H29NO3/c1-11-9-23-10-13-5-3-12-4-6-14-16(20(25)26)8-22(18(12)14)19(24)15(11)7-17(23)21(13,22)2/h11,13-17H,3-10H2,1-2H3,(H,25,26)/t11-,13-,14-,15-,16-,17-,21-,22+/m1/s1
• InChI Key： JOODVMXQKVRURX-ROEHNZSPSA-N
• SMILES： O=C1[C@H]2[C@H](C)CN3C[C@H]4CCC5CC[C@@H]6[C@H](C(=O)O)C[C@@]1(C6=5)[C@@]4(C)[C@H]3C2

Computed Properties

• Exact Mass: 355.21474379g/mol
• Monoisotopic Mass: 355.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Color/Form: Powder
• PSA: 57.61000
• LogP: 3.06100

Daphnilongeranin C Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yuzurimine-type alkaloids Yuzurimine-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yuzurimine-type alkaloids